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Compound of Interest

Compound Name: IMM-02

Cat. No.: B13427225

Get Quote

The term "IMM-02" appears in various scientific contexts, representing distinct therapeutic

agents and biological concepts. This ambiguity necessitates a careful approach for

researchers, scientists, and drug development professionals to ensure the accurate application

and interpretation of information. This document aims to delineate the different entities

identified as "IMM-02" or similar designations, highlighting their unique mechanisms of action

and research applications.

IMM-02: A Modulator of the Actin Cytoskeleton
One prominent entity is a small molecule agonist of mammalian Diaphanous (mDia)-related

formins. This "IMM-02" functions by disrupting the interaction between the diaphanous

inhibitory domain (DID) and the diaphanous autoregulatory domain (DAD), leading to the

activation of mDia proteins.[1]

Mechanism of Action:
mDia proteins are crucial regulators of the actin cytoskeleton. By acting as an agonist, IMM-02
triggers actin assembly and microtubule stabilization.[1] This modulation of cytoskeletal

dynamics has significant implications for cell motility and structure.
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Research Applications:
This specific IMM-02 has been investigated for its potential as an anti-cancer agent. Research

has shown its ability to disrupt invasion in glioblastoma (GBM) patient-derived spheroid models

by inducing the loss of mDia expression and causing the collapse of tumor microtube networks.

[2] Furthermore, studies in mouse xenograft models of colon cancer have indicated that IMM-
02 can slow tumor growth.[1] It has also been shown to induce cell-cycle arrest and apoptosis

in vitro.[1]

Signaling Pathway:
The signaling pathway influenced by this IMM-02 centers on the regulation of the actin

cytoskeleton through the activation of mDia formins.
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IMM-02 (mDia agonist) signaling pathway.

IMM-02: A Discontinued Dual Inhibitor
In a different context, "IMM-02" refers to a drug developed by ImmuneOnco

Biopharmaceuticals (Shanghai), Inc. This agent was designed as an inhibitor of both CD47 and

Vascular Endothelial Growth Factor (VEGF).[3]

Mechanism of Action:
As a dual inhibitor, this IMM-02 was intended to target two distinct pathways involved in cancer

progression. CD47 is a "don't eat me" signal that helps cancer cells evade the immune system.

By inhibiting CD47, the drug would theoretically make cancer cells more susceptible to

phagocytosis by immune cells. VEGF is a key signaling protein that stimulates the formation of

new blood vessels (angiogenesis), which tumors need to grow.

Research Applications:
This iteration of IMM-02 was being developed for the treatment of various neoplasms.[3]

However, its global research and development status is now listed as discontinued.[3]

Other "IMM" Designations in Research
It is crucial to distinguish the aforementioned "IMM-02" entities from other similarly named

agents and concepts in the scientific literature:

IMM-101: A suspension of heat-killed Mycobacterium obuense that acts as an

immunomodulator, enhancing the innate immune response and dendritic cell maturation. It

has been studied in combination with checkpoint inhibitors for advanced melanoma.[4]

IMM-1-104: An oral, dual MEK1/2 inhibitor being investigated for the treatment of advanced

or metastatic solid tumors with RAS mutations.[5][6]

IMM-124E: An oral formulation of bovine colostrum studied for its ability to augment antiviral

T cell immunity.[7]
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IMD Signaling Pathway: A key innate immune signaling pathway in insects, analogous to the

TNF receptor signaling pathway in mammals.[8][9]

IMM-2: A performance measure related to influenza immunization status in hospitalized

patients, as defined by The Joint Commission.[10]

Summary of "IMM" Entities
Designation Description

Mechanism of
Action

Primary Research
Area

IMM-02

Small molecule

agonist of mDia-

related formins

Disrupts DID-DAD

interaction, activating

mDia

Glioblastoma, Colon

Cancer

IMM-02
Dual inhibitor

(discontinued)

Inhibits CD47 and

VEGF
Neoplasms

IMM-101

Heat-killed

Mycobacterium

obuense

Enhances innate

immune response

Melanoma, Pancreatic

Cancer

IMM-1-104 Dual MEK1/2 inhibitor
Inhibits MEK1/2 in the

MAPK pathway

RAS-mutated Solid

Tumors

IMM-124E Oral bovine colostrum
Augments antiviral T

cell immunity
Antiviral Immunity

IMD Pathway
Insect innate immune

pathway
NF-κB-like signaling Insect Immunology

IMM-2
Healthcare

performance measure
N/A

Influenza

Immunization

Conclusion for Researchers
The varied use of the "IMM-02" designation underscores the importance of precise

identification when conducting research or developing therapeutic agents. Researchers and

professionals in the field must carefully verify the specific identity of any "IMM" compound or

pathway they are investigating by referencing its chemical structure, CAS number, or specific
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biological context to avoid confusion and ensure the validity of their work. Due to the distinct

nature of these entities, a single, universal step-by-step guide for using "IMM-02" in research is

not feasible. The appropriate experimental protocols and application notes are entirely

dependent on which "IMM-02" is the subject of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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